N-(3-iodobenzyl)-4-morpholinecarboxamide

• IUPAC Name: N-[(3-iodophenyl)methyl]morpholine-4-carboxamide
• InChI: InChI=1S/C12H15IN2O2/c13-11-3-1-2-10(8-11)9-14-12(16)15-4-6-17-7-5-15/h1-3,8H,4-7,9H2,(H,14,16)
• InChI Key: ITCZALPROOUUBE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)NCC2=CC(=CC=C2)I
• Molecular Formula: C12H15IN2O2
• Molecular Weight: 346.16 g/mol

Description

“N-(3-iodobenzyl)-4-morpholinecarboxamide” would be a compound with an iodobenzyl group and a morpholinecarboxamide group. The iodobenzyl group consists of a benzene ring with an iodine atom and a methyl group attached. The morpholinecarboxamide group consists of a six-membered ring with four carbon atoms, one oxygen atom, and one nitrogen atom, with a carboxamide group attached.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The iodobenzyl group would likely contribute significant steric bulk and could influence the compound’s conformation and reactivity.

Chemical Reactions Analysis

The reactivity of “N-(3-iodobenzyl)-4-morpholinecarboxamide” would depend on its exact structure. The presence of the iodine atom could make the compound susceptible to reactions such as halogen exchange or coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties such as solubility, melting point, and boiling point.

Scientific Research Applications

Acetylcholinesterase Inhibition for Cognitive Decline Management

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Antitumor and Cytotoxic Activity

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Cannabinoid Agonist Research

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Mechanism of Action

Target of Action

The primary targets of N-(3-iodobenzyl)morpholine-4-carboxamide are yet to be identified. It is known that morpholine derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with a wide range of targets.

Mode of Action

For instance, some morpholine derivatives have been found to inhibit acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter involved in memory and learning .

Biochemical Pathways

For instance, if the compound acts as an acetylcholinesterase inhibitor, it would increase the concentration of acetylcholine in the synaptic cleft, thereby enhancing cholinergic transmission .

Result of Action

If the compound acts as an acetylcholinesterase inhibitor, it could potentially enhance cognitive function by increasing the concentration of acetylcholine in the brain .

Future Directions

The future directions for research on this compound would depend on its biological activity and potential applications. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.